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A systematic analysis of clinical trial data reveals key performance differences among dual-cure

resin cements, with significant variations in color stability, bond strength, and marginal

adaptation. These materials, designed to ensure polymerization in areas with limited light

penetration, exhibit a range of clinical outcomes influenced by their composition and curing

mechanism.

Dual-cure resin cements are widely utilized in clinical practice for the cementation of indirect

restorations. Their dual-curing mechanism, combining light- and self-polymerization, is intended

to provide a reliable bond in various clinical scenarios. However, a comprehensive review of

systematic reviews and clinical trials highlights that not all dual-cure cements perform equally.

This guide provides a comparative analysis of their performance based on available

experimental data, focusing on color stability, bond strength, and marginal integrity.

Performance Comparison of Dual-Cure Resin
Cements
The following tables summarize quantitative data from various studies, offering a side-by-side

comparison of different dual-cure resin cements and their alternatives.
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Color Stability
A significant consideration for esthetic restorations is the color stability of the luting agent.

Systematic reviews of in-vitro studies indicate that dual-cure resin cements tend to exhibit

greater color variation over time compared to light-cured cements.[1][2][3] This discoloration

has been attributed to the oxidation of initiators and the presence of unreacted tertiary amines

in the chemical-cure component.[3]

Cement Type Time Point
Mean Color
Change (ΔE)

Staining
Solution

Study Type

Light-Cure Resin

Cements
1 week 0.68 - 1.22 Coffee In-vitro

Dual-Cure Resin

Cements
1 week 0.47 - 7.45 Coffee In-vitro

Injectable Resin

Composite
18 months

Lower marginal

discoloration

(P=0.038)

- Clinical Trial

Dual-Cure Resin

Cement
18 months

Higher marginal

discoloration

(P=0.038)

- Clinical Trial

Data compiled from multiple sources.[4][5]

Bond Strength
The bond strength of dual-cure resin cements is a critical factor for the longevity of indirect

restorations. In-vitro studies have demonstrated variable bond strengths to enamel and dentin

among different products. For instance, one study found that RelyX ARC showed a significantly

higher mean bond strength to both enamel (29.36 MPa) and dentin (26.48 MPa) compared to

other dual-cure cements like Calibra, Paracem, and Variolink II.[6][7][8] The curing mode and

the use of an additional bonding resin can also significantly impact bond strength.[9]
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Cement Substrate
Mean Bond
Strength (MPa)

Adhesive
System

Study Type

RelyX ARC Enamel 29.36 Etch-and-rinse In-vitro

RelyX ARC Dentin 26.48 Etch-and-rinse In-vitro

Variolink II Enamel Not specified Etch-and-rinse In-vitro

Variolink II Dentin Not specified Etch-and-rinse In-vitro

Calibra Enamel Not specified Etch-and-rinse In-vitro

Calibra Dentin Not specified Etch-and-rinse In-vitro

Paracem Enamel 17.63 Self-etch In-vitro

Paracem Dentin 18.66 Self-etch In-vitro

Light-Cure Resin

Cement
Root Surface 57 N - In-vitro

Dual-Cure Resin

Cement
Root Surface 41 N - In-vitro

Data compiled from multiple sources.[7][10]

Marginal Adaptation
The integrity of the margin between the restoration and the tooth is crucial for preventing

microleakage and secondary caries. Studies on marginal adaptation have shown mixed results.

One in-vitro study evaluating inlay restorations found that Variolink Esthetic DC exhibited the

highest internal and marginal gap volumes at the dentin surface.[11] Conversely, a study on

laminate veneers suggested that the self-cure mode of a dual-cure resin cement resulted in the

least marginal leakage.[12]
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Cement
Restoration
Type

Measurement Finding Study Type

Variolink Esthetic

DC
Inlay

Marginal Gap

Volume

Significantly

higher than

RelyX Unicem

and RelyX

Ultimate on

enamel.

In-vitro

RelyX Unicem Inlay
Marginal Gap

Volume

Significantly

lower than

Variolink Esthetic

DC on enamel.

In-vitro

RelyX Ultimate Inlay
Marginal Gap

Volume

Significantly

lower than

Variolink Esthetic

DC on enamel.

In-vitro

Dual-Cure Resin

Cement (Self-

Cure Mode)

Laminate Veneer
Microleakage

Score

Significantly

lower leakage

compared to

light-cure and

dual-cure modes.

In-vitro

Dual-Cure Resin

Cement (Light-

Cure Mode)

Laminate Veneer
Microleakage

Score

No significant

difference from

dual-cure mode.

In-vitro

Dual-Cure Resin

Cement (Dual-

Cure Mode)

Laminate Veneer
Microleakage

Score

No significant

difference from

light-cure mode.

In-vitro

Data compiled from multiple sources.[11][12]

Experimental Protocols
To ensure the validity and reproducibility of the cited data, it is essential to understand the

methodologies employed in these studies.
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Color Stability Assessment
The evaluation of color stability typically involves the following steps:

Specimen Preparation: Disc-shaped specimens of the resin cements are fabricated

according to manufacturer instructions.

Baseline Color Measurement: The initial color of the specimens is measured using a

spectrophotometer or colorimeter, with data recorded in the CIELAB color space (L, a, b*

values).

Aging/Staining: Specimens are immersed in staining solutions such as coffee, tea, or red

wine, or subjected to accelerated aging in a weathering chamber.

Post-Aging Color Measurement: The color of the specimens is measured again after the

aging period.

Color Change Calculation: The color change (ΔE) is calculated using the formula: ΔE =

[(ΔL)² + (Δa)² + (Δb*)²]¹/².

Bond Strength Testing
Microtensile bond strength (µTBS) is a common method for evaluating the adhesive properties

of dental cements:

Tooth Preparation: Extracted human molars are sectioned to expose enamel or dentin

surfaces.

Bonding Procedure: The respective adhesive systems and dual-cure resin cements are

applied to the tooth substrate according to the manufacturer's instructions.

Restoration Build-up: A composite resin block is built up over the cement layer.

Specimen Sectioning: The bonded tooth is sectioned into beams with a cross-sectional area

of approximately 1 mm².

Tensile Testing: The beams are subjected to a tensile force in a universal testing machine

until fracture occurs.
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Data Analysis: The bond strength is calculated by dividing the fracture load (in Newtons) by

the cross-sectional area of the beam (in mm²).

Marginal Adaptation and Microleakage Evaluation
The assessment of marginal integrity often involves dye penetration or micro-CT analysis:

Cavity Preparation: Standardized cavities are prepared in extracted teeth.

Restoration Placement: Indirect restorations (e.g., inlays, onlays, veneers) are fabricated and

luted with the dual-cure resin cements being tested.

Thermocycling: The restored teeth are subjected to thermal cycling to simulate the

temperature changes in the oral environment.

Dye Immersion (for microleakage): The teeth are sealed, leaving the restoration margins

exposed, and then immersed in a dye solution (e.g., methylene blue).

Sectioning and Scoring: The teeth are sectioned, and the extent of dye penetration along the

restoration margin is scored under a microscope.

Micro-CT Analysis (for marginal adaptation): The restored teeth are scanned using a micro-

computed tomography (micro-CT) device to create a 3D reconstruction. The volume of the

gap between the restoration and the tooth is then calculated.

Visualizing the Research and Decision-Making
Process
To better understand the workflow of a systematic review and the logical relationships in

selecting a dual-cure resin cement, the following diagrams are provided.
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Systematic Review Process

Database Search
(PubMed, Scopus, etc.)

Screening of Titles and Abstracts

Initial Records

Full-Text Review

Potentially Relevant Studies

Inclusion for Qualitative Synthesis

Studies Meeting Inclusion Criteria

Inclusion for Quantitative Synthesis
(Meta-Analysis)

Studies with Quantitative Data

Click to download full resolution via product page

Caption: Workflow of a systematic review process for clinical trials.
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Clinical Considerations for Dual-Cure Resin Cement Selection

Key Performance Indicators

Type of Restoration
(e.g., Veneer, Crown, Inlay)

Color Stability

Bond StrengthRestorative Material
(e.g., Ceramic, Composite)

Location
(Anterior vs. Posterior) Marginal Adaptation

Optimal Dual-Cure
Resin Cement
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Experimental Workflow for Microtensile Bond Strength Testing

Tooth Selection and Preparation

Application of Adhesive and Cement

Composite Resin Build-Up

Sectioning into Beams (1mm²)

Tensile Force Application

Data Analysis (MPa)

Bond Strength Determined

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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